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Compound of Interest

Compound Name: 4-Bromo-5-methyithiazole

Cat. No.: B580489

Disclaimer: Comprehensive safety and handling data for 4-Bromo-5-methylthiazole (CAS No.
132221-51-3) is not publicly available in standard safety data sheets. The following guide is
based on the safety data for the closely related structural isomer, 2-Bromo-5-methylthiazole
(CAS No. 41731-23-1), and should be used as an illustrative example and for guidance
purposes only. Researchers must conduct a thorough, independent risk assessment and
consult with their institution's safety office before handling any chemical.

This technical whitepaper provides an in-depth overview of the safety protocols and handling
procedures for brominated methylthiazole compounds, with a specific focus on the data
available for 2-Bromo-5-methylthiazole. It is intended for researchers, scientists, and
professionals in drug development who may work with this class of heterocyclic compounds.

Hazard Identification and Classification

Based on available data for the isomer 2-Bromo-5-methylthiazole, the compound is classified
as a hazardous substance. The Globally Harmonized System (GHS) classification is
summarized below.

GHS Classification
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Hazard Class Category Hazard Statement

H315: Causes skin irritation.[1]

Skin Irritation 2
[2]
) o H319: Causes serious eye
Serious Eye Irritation 2/2A S
irritation.[1][2]
Flammable Liquids 4 H227: Combustible liquid.

GHS Label Elements

Element Details
Pictogram
Signal Word Warning[1][2]

H315: Causes skin irritation.[1][2]H319: Causes
Hazard Statements serious eye irritation.[1][2]H227: Combustible

liquid.

Prevention: P210, P264, P280[1]Response:
P302+P352, P305+P351+P338, P332+P313,
P337+P313, P362+P364[1][2]Storage:
P403+P235Disposal: P501

Precautionary Statements

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties for 2-Bromo-5-
methylthiazole. This data is critical for designing safe experimental and storage conditions.
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Property Value

Molecular Formula CaH4BrNS

Molecular Weight 178.05 g/mol [3]

Appearance .Cok.)rless to Light yellow to Light orange clear
liquid

Boiling Point 84 °C @ 12 mmHg

Flash Point 72°C/161.6 °F

Specific Gravity 1.68 (20/20)

Refractive Index 1.58

Purity >98.0% (GC)

Handling and Storage Protocols

Proper handling and storage are paramount to ensure laboratory safety. The following
protocols are derived from established safety guidelines for this class of chemicals.

Engineering Controls

Operations should be conducted in a well-ventilated area. A certified chemical fume hood is
required for all manipulations of the compound.[1] Eyewash stations and safety showers must
be readily accessible in the immediate work area.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory. The workflow for selecting and using PPE is
outlined in the diagram below.
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Personal Protective Equipment (PPE) Protocol

Assess Task-Specific Hazards

[ ) ( I )
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Figure 1. Personal Protective Equipment (PPE) selection workflow.

Safe Handling Practices

» Avoid contact with skin, eyes, and clothing.[1]

e Wash hands thoroughly after handling.[1][2]

o Keep away from heat, sparks, and open flames.[1]

¢ Use non-sparking tools and take precautionary measures against static discharge.[1]

e The compound is listed as air-sensitive; handle and store under an inert atmosphere (e.qg.,
Nitrogen or Argon).

Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.
o Keep away from incompatible materials such as strong oxidizing agents.

e The recommended storage temperature is in a cool, dark place, ideally below 15°C.

Emergency and First-Aid Procedures

A clear and logical response workflow is critical in the event of an exposure or spill.
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Exposure Response Workflow

The following diagram outlines the immediate steps to be taken following accidental exposure.

Exposure First-Aid Protocol

-

Eye Contact: Inhalation:
1. Rinse cautiously with water for several minutes. 1. Move person to fresh air.
2. Remove contact lenses, if present and easy to do. 2. Keep at rest in a position comfortable for breathing.
3. Continue rinsing and seek immediate medical attention. 3. Seek medical attention if feeling unwell.

Skin Contact:
1. Immediately remove contaminated clothing.
2. Wash with plenty of soap and water.
3. Seek medical attention if irritation persists.

Ingestion:
1. Rinse mouth.
2. Do NOT induce vomiting
3. Seek immediate medical attention.

Click to download full resolution via product page

Figure 2. First-aid workflow for different exposure routes.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.

o Specific Hazards: The compound is a combustible liquid. Vapors may form explosive
mixtures with air. Hazardous decomposition products include carbon monoxide, carbon
dioxide, nitrogen oxides (NOx), sulfur oxides, and hydrogen bromide.

¢ Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

e Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including
respiratory protection.

o Containment and Cleanup: Absorb spillage with inert material (e.g., sand, vermiculite).
Collect and place in a suitable, closed container for disposal.[1] Ensure the area is well-
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ventilated.

Stability and Reactivity

Reactivity: No specific data available; however, hazardous polymerization is not expected to
occur.

Chemical Stability: Stable under recommended storage conditions.[1]

Conditions to Avoid: Exposure to air, heat, flames, and sparks.[1]

Incompatible Materials: Strong oxidizing agents.

Toxicological and Ecological Information

Detailed toxicological and ecological studies for 2-Bromo-5-methylthiazole are not available in
the consulted safety data sheets. No quantitative data (e.g., LD50, LC50) is provided. As a
halogenated heterocyclic compound, it should be handled with the assumption of potential
toxicity. It must not be released into the environment, and disposal should be managed through
a licensed hazardous waste disposal company.

Conclusion

While a comprehensive safety profile for 4-Bromo-5-methylthiazole is not currently available,
the data for its isomer, 2-Bromo-5-methylthiazole, indicates that it is a combustible liquid that
causes significant skin and eye irritation.[1] All handling should be performed by qualified
personnel in a controlled laboratory setting, adhering strictly to the engineering controls, PPE
requirements, and handling protocols outlined in this guide. A thorough, substance-specific risk
assessment is mandatory before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 4-Bromo-5-
methylthiazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580489#4-bromo-5-methylthiazole-safety-data-sheet-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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